Cas no 543683-49-4 (1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 543683-49-4
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 3416646
• PubChem ID: 23441439
• Update Time: 2025-05-19

1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANECARBONITRILE, 1-(2-BROMO-4-NITROPHENYL)-
• 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile
• SCHEMBL6607725
• EN300-1895832
• 543683-49-4

• Inchi： 1S/C10H7BrN2O2/c11-9-5-7(13(14)15)1-2-8(9)10(6-12)3-4-10/h1-2,5H,3-4H2
• InChI Key： MPEWAWMNTMRCFB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C#N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.96909Da
• Monoisotopic Mass: 265.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 543683-49-4)

1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound, identified by the CAS number 543683-49-4, belongs to a class of molecules that incorporate both aromatic and cyclopropane moieties, which are known to contribute to enhanced binding affinity and metabolic stability in drug candidates.

The molecular structure of 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile consists of a cyclopropane ring linked to a nitro-substituted biphenyl group. The presence of the bromine atom at the 2-position and the nitro group at the 4-position of the phenyl ring introduces electrophilic and electron-withdrawing effects, respectively, which can modulate the reactivity and interactions of the molecule with biological targets. This dual functionality makes it a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for further pharmacological exploration. Studies suggest that the rigid cyclopropane ring can improve the binding kinetics by restricting conformational flexibility, while the aromatic system provides opportunities for hydrogen bonding and π-stacking interactions with biological receptors. These features are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions or enzyme catalysis.

In the context of drug discovery, 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile has been investigated for its potential applications in treating various therapeutic domains, including oncology, inflammation, and neurodegenerative diseases. The nitro group, for instance, can be bioactivated through reduction to an amine, which may enhance drug delivery or target specificity. Additionally, the bromine substituent offers a handle for further chemical modifications via cross-coupling reactions, allowing medicinal chemists to explore diverse structural analogs.

One particularly intriguing aspect of this compound is its interaction with biological targets that exhibit high selectivity for aromatic motifs. The biphenyl core, combined with the electron-deficient nature induced by the nitro group, can facilitate strong binding to receptors such as tyrosine kinases or transcription factors. Preliminary in vitro studies have demonstrated that derivatives of 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile exhibit inhibitory activity against certain cancer cell lines, suggesting its utility as a starting point for developing novel chemotherapeutic agents.

The synthesis of 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile presents an interesting challenge due to the need to introduce both functional groups on adjacent positions of the phenyl ring while maintaining regioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have enabled efficient access to this compound. These approaches not only enhance yield but also provide opportunities for scalability, which is crucial for preclinical development.

As research in medicinal chemistry continues to evolve, compounds like 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile are expected to play a pivotal role in addressing unmet medical needs. The integration of machine learning and artificial intelligence into drug discovery pipelines has further accelerated the identification of promising scaffolds like this one. By leveraging predictive modeling and virtual screening techniques, researchers can rapidly assess the potential biological activity of analogs before undertaking costly wet-lab experiments.

The versatility of 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile as a chemical probe extends beyond its direct therapeutic applications. It serves as an invaluable intermediate for generating libraries of structurally diverse molecules through combinatorial chemistry or fragment-based drug design approaches. Such libraries are instrumental in identifying novel lead compounds with improved pharmacokinetic profiles or reduced side effects.

In conclusion, 1-(2-bromo-4-nitrophenyl)cyclopropane-1-carbonitrile represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic solutions. Its unique combination of functional groups and favorable physicochemical properties positions it as a compelling candidate for further exploration in academic and industrial settings alike. As our understanding of biological systems grows more sophisticated, this compound and its derivatives are likely to contribute significantly to next-generation pharmaceuticals.